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Compound of Interest

Compound Name: 4-Aminohexan-1-ol

Cat. No.: B2386691 Get Quote

Essential Safety and Handling Guide for 4-
Aminohexan-1-ol
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 4-Aminohexan-1-ol
(CAS No. 344240-78-4) in a laboratory setting. The following procedures are based on the

known hazards of the substance and are intended to ensure the safety of researchers,

scientists, and drug development professionals.

Hazard Summary
4-Aminohexan-1-ol is classified with the following hazards[1]:

Combustible liquid: Poses a fire hazard when exposed to heat or ignition sources.

Harmful if swallowed: Can cause significant health issues upon ingestion.

Causes severe skin burns and eye damage: Direct contact can lead to serious, irreversible

tissue damage.

May cause respiratory irritation: Inhalation of vapors or mists can irritate the respiratory tract.
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A comprehensive approach to personal protection is mandatory when handling 4-
Aminohexan-1-ol. The following table summarizes the required PPE.

PPE Category Specification

Eye and Face Protection

Chemical safety goggles that form a tight seal

are required. In addition, a face shield must be

worn to protect against splashes.

Skin Protection

Wear a chemically resistant lab coat or apron.

Full-body protection should be considered for

larger quantities or in situations with a high risk

of splashing. Long-sleeved clothing is

mandatory.

Hand Protection

Chemically resistant gloves are required. While

specific breakthrough times for 4-Aminohexan-

1-ol are not readily available, gloves made of

nitrile rubber or neoprene are recommended for

handling corrosive and combustible liquids.

Regularly inspect gloves for any signs of

degradation or perforation and replace them

immediately if compromised.

Respiratory Protection

Work in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation

exposure. If a fume hood is not available or if

ventilation is inadequate, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.

Operational Plan: Handling and Storage
Handling:

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible and in good working order.
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Ventilation: Always handle 4-Aminohexan-1-ol in a well-ventilated area, such as a certified

chemical fume hood, to minimize the inhalation of vapors.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before opening the container.

Dispensing: When transferring or dispensing the chemical, do so carefully to avoid

splashing. Use appropriate tools, such as a pipette or a graduated cylinder.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

follow the first aid procedures outlined below.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.

Store separately from incompatible materials such as strong oxidizing agents and acids.

Disposal Plan
All waste containing 4-Aminohexan-1-ol must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated consumables (e.g., gloves,

pipette tips), in a designated, properly labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "4-Aminohexan-1-ol".

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations. Do not dispose of this

chemical down the drain.
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Emergency Procedures
In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Ventilate the area and wash the spill site after the material has been removed.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 4-Aminohexan-1-ol.

Caption: PPE selection logic for 4-Aminohexan-1-ol handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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